Cas no 123828-66-0 (Vobasan-3-one,17,22-epoxy-, (16R)- (9CI))

• Product Name: Vobasan-3-one,17,22-epoxy-, (16R)- (9CI)
• CAS No: 123828-66-0
• MF: C₂₀H₂₂N₂O₂
• MW: 272.73282
• CID: 167799
• Update Time: 2024-03-06

Vobasan-3-one,17,22-epoxy-, (16R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Vobasan-3-one,17,22-epoxy-, (16R)- (9CI)
• (16R)-17,22-Epoxyvobasan-3-one
• 2H-1,5-Ethano[1,3]oxazino[4',5':4,5]cyclooct[1,2-b]indole,vobasan-3-one deriv.
• Amerovolficine
• De(methoxycarbonyl)pagicerine
• Vobasan-3-one, 17,22-epoxy-, (16R)- (9CI)

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 537.2±50.0 °C(Predicted)
• PSA: 52.54
• pka: 15.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines